BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Methylheptanenitrile material safety data sheet
(MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164

3-Methylheptanenitrile: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
sheet (MSDS) for 3-Methylheptanenitrile. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on clear data presentation,
detailed experimental context, and essential safety protocols.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-
Methylheptanenitrile. These values are essential for understanding the substance's behavior
in various experimental and storage conditions.
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Property Value Source
Molecular Formula C8H15N PubChem[1][2]
Molecular Weight 125.21 g/mol PubChem[1][2]
Appearance Yellow Liquid Fisher Scientific[3]
Melting Point -64 °C /-83.2 °F Fisher Scientific[3]
Boiling Point 186 - 187 °C / 366.8 - 368.6 °F  Fisher Scientific[3]
Flash Point 58 °C/136.4 °F Fisher Scientific[3]
Specific Gravity 0.810 Fisher Scientific[3]
Solubility No data available

Vapor Pressure No information available Fisher Scientific[3]
Vapor Density No information available Fisher Scientific[3]

Toxicological Profile and Hazards

Specific toxicological studies on 3-Methylheptanenitrile are not readily available in the public
domain. However, the toxicity of aliphatic nitriles is generally attributed to the metabolic release
of cyanide, which can interfere with cellular respiration[1][3]. Incomplete combustion of nitriles
can also produce highly toxic hydrogen cyanide gas[4].

The following table outlines the hazard classifications and statements associated with 3-
Methylheptanenitrile and related aliphatic nitriles.
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Hazard Class

GHS Classification

Precautionary Statements

Acute Toxicity (Oral)

Harmful if swallowed[5]

P301+P310: IF SWALLOWED:
Immediately call a POISON
CENTER or doctor/physician.

Acute Toxicity (Dermal)

Harmful in contact with skin[5]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Acute Toxicity (Inhalation)

Harmful if inhaled[5]

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
or in a well-ventilated area.

Skin Corrosion/Irritation

Causes skin irritation[5]

P264: Wash skin thoroughly

after handling.

Serious Eye Damage/Irritation

Causes serious eye irritation[5]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Flammability

Flammable liquid and vapor[5]

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.

Experimental Protocols

While specific experimental methodologies for determining the properties of 3-

Methylheptanenitrile are not detailed in the available literature, the following are general

protocols for the key parameters cited.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is through distillation.
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General Procedure:

Assemble a simple distillation apparatus, which includes a distilling flask, a condenser, a
receiving flask, and a thermometer.

e Place a small volume of the liquid in the distilling flask along with boiling chips to ensure
smooth boiling.

e The thermometer bulb should be positioned so that the top of the bulb is level with the
bottom of the side arm of the distilling flask.

e Heat the distilling flask gently.

o Record the temperature at which the liquid is actively boiling and condensing, and a steady
temperature is observed on the thermometer. This temperature is the boiling point.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.
Closed-cup methods are commonly used for this determination.

General Procedure (Closed-Cup Method):

Place the liquid sample in the test cup of a closed-cup flash point apparatus.

Close the lid, which is equipped with an ignition source and an opening.

Heat the sample at a slow, constant rate.

At regular temperature intervals, apply the ignition source through the opening in the lid.

The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief
flash.

Specific Gravity Determination

Specific gravity is the ratio of the density of a substance to the density of a reference
substance, usually water.
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General Procedure (Using a Pycnometer):

e Weigh a clean, dry pycnometer (a flask of a known volume).

 Fill the pycnometer with the liquid sample and weigh it again.

o Empty and clean the pycnometer, then fill it with distilled water and weigh it.

» The specific gravity is calculated by dividing the mass of the liquid sample by the mass of the
water.

Safety and Handling Workflow

The following diagram outlines the essential workflow for the safe handling and use of 3-
Methylheptanenitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Methylheptanenitrile.
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First Aid Measures

In the event of exposure to 3-Methylheptanenitrile, the following first aid measures should be
taken immediately[6][7].

Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation respiration. Keep the affected person warm and
at rest. Get medical attention as soon as

possible[6].

Promptly wash the contaminated skin with soap
and water. If this chemical penetrates the

Skin Contact clothing, promptly remove the clothing and wash
the skin with water. If irritation persists after

washing, get medical attention[6].

Promptly wash (irrigate) the eyes with large
amounts of water, occasionally lifting the lower

Eye Contact and upper lids. Continue for at least 15 minutes.
Get medical attention if any discomfort

continues|6].

If this chemical has been swallowed, get
Ingestion medical attention immediately. Do NOT induce

vomiting.

Spill and Disposal Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition. Wear appropriate personal protective equipment. Absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.

Disposal of 3-Methylheptanenitrile must be in accordance with local, state, and federal
regulations. It should be handled as hazardous waste. Do not dispose of it in the sewer system.
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This guide is intended to provide a comprehensive overview of the safety and handling
information for 3-Methylheptanenitrile. It is crucial to always consult the most up-to-date
Safety Data Sheet from the supplier before handling this chemical and to be fully trained in
proper laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15233164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

